Cas no 241154-06-3 (3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-)
241154-06-3 structure
Product Name:3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
CAS No:241154-06-3
MF:C18H11F3O3
MW:332.273355722427
CID:245652
PubChem ID:2735999
Update Time:2025-04-19
3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
- 5-(4-phenylphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
- 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)
- 5-(4-Biphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
- 5-[1,1A'A inverted exclamation markA'A-biphenyl]-4-yl-2-(trifluoromethyl)-3-furoic acid
- PC5949
- UGZOLBZNUYWBAP-UHFFFAOYSA-N
- SCHEMBL14050010
- 5-([1,1'-Biphenyl]-4-yl)-2-(trifluoromethyl)furan-3-carboxylic acid
- DTXSID50371075
- 241154-06-3
-
- Inchi: 1S/C18H11F3O3/c19-18(20,21)16-14(17(22)23)10-15(24-16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,22,23)
- InChI Key: UGZOLBZNUYWBAP-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)O)C=C(C2C=CC(C3C=CC=CC=3)=CC=2)O1)(F)F
Computed Properties
- Exact Mass: 332.06600
- Monoisotopic Mass: 332.06602869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44000
- LogP: 5.33060
3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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